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Compound of Interest

Compound Name: Hdac6-IN-45

Cat. No.: B15610795

An In-depth Review of a Selective HDACG6 Inhibitor with Neuroprotective Potential

Abstract

Hdac6-IN-45 is a potent and selective inhibitor of Histone Deacetylase 6 (HDACSG) that has
emerged as a promising therapeutic candidate, particularly in the context of neurodegenerative
diseases such as Alzheimer's. This technical guide provides a comprehensive overview of
Hdac6-IN-45, including its chemical properties, mechanism of action, in vitro and in vivo
efficacy, and detailed experimental protocols. The information is intended for researchers,
scientists, and drug development professionals working in the fields of neuropharmacology,
oncology, and medicinal chemistry.

Chemical and Physical Properties

Hdac6-IN-45, with a CAS number of 3048532-05-1, is a small molecule with the chemical
formula C23H24FN302 and a molecular weight of 393.45 g/mol .[1] Its structure features a
tetrahydro-B-carboline scaffold, which contributes to its high selectivity for the HDAC6 enzyme.

[2]
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Property Value Reference
CAS Number 3048532-05-1 [1]
Molecular Formula C23H24FN302 [1]
Molecular Weight 393.45 g/mol [1]

Mechanism of Action

Hdac6-IN-45 exerts its biological effects primarily through the selective inhibition of HDACSG, a
class llb histone deacetylase predominantly located in the cytoplasm.[3] Unlike other HDACs
that primarily target histone proteins in the nucleus, HDAC6 has a broader range of non-
histone substrates, including a-tubulin, cortactin, and Hsp90.[3][4] By inhibiting HDACS6,
Hdac6-IN-45 |leads to the hyperacetylation of these substrates, thereby modulating various

cellular processes.

A key aspect of Hdac6-IN-45's neuroprotective effect is its ability to activate the Nrf2 signaling
pathway.[2][5] This pathway is a critical cellular defense mechanism against oxidative stress.[6]
[71[8] Activation of Nrf2 leads to the transcription of antioxidant and cytoprotective genes, which
helps to mitigate the reactive oxygen species (ROS)-induced cellular damage implicated in
neurodegenerative disorders.[6][7][8] Furthermore, Hdac6-IN-45 has been shown to inhibit
apoptosis in neuronal cells, a crucial factor in preventing neuronal loss in diseases like
Alzheimer's.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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